Cas no 1807276-57-8 (4-Chloro-5-fluoro-2-methylbenzamide)

• Product Name: 4-Chloro-5-fluoro-2-methylbenzamide
• CAS No: 1807276-57-8
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• CID: 5003077
• Update Time: 2025-10-29

4-Chloro-5-fluoro-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-fluoro-2-methylbenzamide

• Inchi： 1S/C8H7ClFNO/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3H,1H3,(H2,11,12)
• InChI Key： YYHYFJBCAKTGHW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(N)=O)=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1

Additional information on 4-Chloro-5-fluoro-2-methylbenzamide

Introduction to 4-Chloro-5-fluoro-2-methylbenzamide (CAS No. 1807276-57-8)

4-Chloro-5-fluoro-2-methylbenzamide (CAS No. 1807276-57-8) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique substitution pattern, which includes a chlorine atom at the 4-position, a fluorine atom at the 5-position, and a methyl group at the 2-position on the benzene ring. These substituents contribute to the compound's distinct chemical and biological properties, making it an important molecule for various scientific investigations.

The chemical structure of 4-Chloro-5-fluoro-2-methylbenzamide can be represented as C₉H₈ClFNO. The presence of halogen atoms (chlorine and fluorine) and the methyl group imparts specific reactivity and stability to the molecule. These features are crucial for its potential use in drug discovery and development, particularly in the design of novel therapeutic agents.

Recent studies have highlighted the significance of 4-Chloro-5-fluoro-2-methylbenzamide in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising anti-inflammatory properties. The unique combination of halogenated substituents and the amide functional group contributes to its ability to modulate key inflammatory pathways, making it a potential candidate for treating inflammatory diseases.

In addition to its anti-inflammatory effects, 4-Chloro-5-fluoro-2-methylbenzamide has been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral enzymes and proteins. This property is particularly relevant in the current global health landscape, where there is an urgent need for new antiviral drugs to combat emerging viral threats.

The synthesis of 4-Chloro-5-fluoro-2-methylbenzamide has been optimized using modern synthetic methods, ensuring high yields and purity. One common approach involves the reaction of 4-chloro-5-fluoro-2-methylbenzoic acid with an appropriate amine under controlled conditions. This method allows for efficient production of the compound, facilitating its use in both academic research and industrial applications.

The physicochemical properties of 4-Chloro-5-fluoro-2-methylbenzamide, such as its solubility, melting point, and stability, have been extensively characterized. These properties are essential for understanding its behavior in different environments and for optimizing its formulation in pharmaceutical products. For example, its solubility in various solvents can be tailored to enhance its bioavailability when used as a drug candidate.

In terms of safety and toxicity, preliminary studies have indicated that 4-Chloro-5-fluoro-2-methylbenzamide has a favorable safety profile. However, further comprehensive toxicological evaluations are necessary to ensure its safe use in therapeutic applications. These assessments typically involve in vitro and in vivo studies to evaluate potential adverse effects on cellular and organ systems.

The potential applications of 4-Chloro-5-fluoro-2-methylbenzamide extend beyond medicinal chemistry. It has also been explored as a building block in organic synthesis, where its unique substituent pattern can be leveraged to create complex molecules with diverse functionalities. This versatility makes it a valuable reagent in synthetic chemistry laboratories around the world.

In conclusion, 4-Chloro-5-fluoro-2-methylbenzamide (CAS No. 1807276-57-8) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.